ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-methylsulfanylpropyl)piperidine-3-carboxylate
• InChI: InChI=1S/C12H23NO2S/c1-3-15-12(14)11-6-4-7-13(10-11)8-5-9-16-2/h11H,3-10H2,1-2H3
• InChI Key: KCEXVUPHSVOUGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CCCSC
• Molecular Formula: C12H23NO2S
• Molecular Weight: 245.38 g/mol

Description

Ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate, also known as MTPEP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. Specifically, ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate has been found to interact with the dopamine and acetylcholine systems, which are involved in the regulation of mood, cognition, and movement.
Biochemical and Physiological Effects:
ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate has been found to have a range of biochemical and physiological effects, including the stimulation of dopamine release, the inhibition of acetylcholinesterase activity, and the modulation of oxidative stress pathways. These effects have been linked to the potential therapeutic benefits of ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate in lab experiments is its relatively low toxicity profile, which makes it a safer alternative to other compounds that may be more harmful to cells or organisms. However, one limitation of ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate. One area of interest is the development of more efficient synthesis methods for this compound, which could make it more accessible to researchers. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate and its potential therapeutic applications in the treatment of neurological disorders. Finally, there is also potential for research on the use of ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate in other fields, such as agriculture or environmental science.

Synthesis Methods

The synthesis of ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate involves the reaction of piperidine with methyl 3-mercaptopropionate, followed by esterification with ethanol. This process yields ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate as a white crystalline powder.

Scientific Research Applications

Ethyl 1-[3-(methylthio)propyl]-3-piperidinecarboxylate has been used in a variety of scientific research studies, including those related to neuroscience, pharmacology, and toxicology. This compound has been found to have potential as a treatment for various neurological disorders, including Alzheimer's disease and Parkinson's disease.